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Compound of Interest

Compound Name: Usp1-IN-2

Cat. No.: B12394785 Get Quote

Proper handling is the first step in safe disposal. Always consult the Safety Data Sheet (SDS)

for detailed information.
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Parameter Guideline Source

Personal Protective Equipment

(PPE)

Handle with gloves, ensuring

they are inspected before use.

Use proper glove removal

technique to avoid skin

contact. Wash hands

thoroughly after handling.

Engineering Controls

Work under a fume hood.

Avoid inhaling the substance

or generating vapors/aerosols.

Storage (Unused Product)

Powder: -20°C for up to 3

years. In Solvent: -80°C for up

to 6 months; -20°C for up to 1

month.

[1][2]

Chemical Stability

The product is chemically

stable under standard ambient

conditions (room temperature).

Primary Hazards

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled. Harmful to

aquatic life.

Step-by-Step Disposal Protocol for Usp1-IN-2 Waste
All chemical waste, including unused Usp1-IN-2, solutions, and contaminated materials, must

be treated as hazardous.[3] Never dispose of Usp1-IN-2 down the drain or in regular trash.[3]

[4]

1. Waste Identification and Segregation:

Treat all Usp1-IN-2, whether in solid or solution form, as hazardous chemical waste.

Segregate Usp1-IN-2 waste from other laboratory waste streams (e.g., non-hazardous,

biohazardous, radioactive) to prevent accidental mixing.[5]
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Store waste in a designated "Satellite Accumulation Area" within the laboratory.[5]

2. Waste Containment:

Use a dedicated, leak-proof, and chemically compatible container for collecting Usp1-IN-2
waste.

The container must have a secure, tight-fitting lid and be kept closed except when adding

waste.[3]

3. Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Usp1-IN-2".

Include the approximate concentration and quantity of the waste.

Ensure the date of waste accumulation is marked on the label.

4. Disposal of Contaminated Materials:

Any materials that come into contact with Usp1-IN-2, such as pipette tips, gloves, and bench

paper, must be disposed of as solid hazardous waste.[3]

Collect these items in the designated, labeled hazardous waste container.

5. Arranging for Disposal:

Dispose of the collected hazardous waste through your institution's Environmental Health

and Safety (EHS) or a certified hazardous waste disposal contractor.[3]

Follow your institution's specific procedures for requesting a waste pickup.

Disposal of Empty Usp1-IN-2 Containers
Empty containers that held Usp1-IN-2 must be decontaminated before being discarded as non-

hazardous trash.
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Triple Rinsing: Rinse the empty container three times with a suitable solvent capable of

removing the residue. A common practice is to use a small amount of solvent (approximately

5-10% of the container's volume) for each rinse.[3][6]

Collect Rinsate: The solvent used for rinsing (rinsate) is now considered hazardous waste

and must be collected in your labeled Usp1-IN-2 hazardous waste container.[3]

Container Disposal: Once triple-rinsed, deface or remove all chemical labels from the

container.[3][6] It can then typically be disposed of as regular laboratory glass or plastic

waste.

Spill Management
In the event of a spill, the cleanup materials must also be treated as hazardous waste.

Isolate and Secure: Evacuate and isolate the spill area.

Clean Up: Use appropriate absorbent materials to clean the spill.

Dispose: Collect all spill cleanup materials, including contaminated PPE, and place them in

the designated hazardous waste container for Usp1-IN-2.[3]
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Caption: Workflow for the safe disposal of Usp1-IN-2 waste.

Disclaimer: This document provides general guidance. Researchers, scientists, and drug

development professionals must always consult their institution's specific safety protocols and

comply with all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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